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Compound of Interest

Compound Name: (3-fluoropyrid-2-yl)methanol

Cat. No.: B151536 Get Quote

An In-depth Technical Guide to the Commercial Sourcing and Application of (3-fluoropyrid-2-
yl)methanol

For researchers, scientists, and professionals in drug development, the accessibility and quality

of key chemical intermediates are paramount. (3-fluoropyrid-2-yl)methanol, a fluorinated

pyridine derivative, serves as a valuable building block in the synthesis of complex molecules,

particularly in the pharmaceutical industry. This guide provides a comprehensive overview of its

commercial availability, purchasing considerations, technical specifications, and relevant

experimental protocols.

Physicochemical Properties
(3-fluoropyrid-2-yl)methanol is a pyridine derivative characterized by the presence of a

fluorine atom at the 3-position and a hydroxymethyl group at the 2-position. These functional

groups impart unique reactivity and properties that are advantageous in medicinal chemistry.
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Property Value Reference

CAS Number 31181-79-0 [1]

Molecular Formula C6H6FNO [1]

Molecular Weight 127.12 g/mol [1]

Boiling Point 194.3 ± 25.0 °C at 760 mmHg [1]

Density 1.3 ± 0.1 g/cm³ [1]

Flash Point 71.3 ± 23.2 °C [1]

Refractive Index 1.524 [1]

Storage Conditions Room temperature [1]

Commercial Suppliers and Purchasing
A variety of chemical suppliers offer (3-fluoropyrid-2-yl)methanol, catering to different scales

of research and development needs. When sourcing this compound, it is crucial to consider

factors such as purity, quantity, lead time, and the supplier's qualifications.
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Supplier Purity
Available
Quantities

Additional
Information

GIHI CHEMICALS

CO.,LIMITED
>99% Custom

A manufacturer with

ISO, FDA, and CE

certifications.[1]

Parchem Not specified Not specified
Specialty chemical

supplier.[2]

iChemical Not specified ≥ 1.0 kg

Offers custom

packages and

synthesis.[3]

CP Lab Chemicals min 97% 1 gram

For professional

manufacturing,

research, and

industrial use only.

Laibo Chem 98% 250mg -

Oakwood Products,

Inc.
Not specified Not specified

Provides Safety Data

Sheets.[4]

Ambeed, Inc. Not specified Not specified

Specializes in building

blocks and advanced

intermediates.[5]

SAGECHEM LIMITED Not specified Not specified

A chemical R&D,

manufacturing, and

distribution company.

[5]

Hangzhou Leap Chem

Co., Ltd.
Not specified Not specified

Specializes in

supplying fine

chemicals.[5]

The general workflow for procuring (3-fluoropyrid-2-yl)methanol involves identifying a

suitable supplier, requesting a quote, and placing an order, followed by shipment and internal

quality control.
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General Purchasing Workflow for (3-fluoropyrid-2-yl)methanol

Identify Potential Suppliers

Request Quotations (Purity, Quantity, Price, Lead Time)

Evaluate Supplier (Certifications, Technical Data)

Select Supplier and Place Purchase Order

Receive Shipment and Documentation (CoA, SDS)

Internal Quality Control and Verification

Release for Research/Development Use

Click to download full resolution via product page

General Purchasing Workflow

Safety and Handling
(3-fluoropyrid-2-yl)methanol is associated with several hazard statements, and appropriate

safety precautions must be taken during its handling and use.
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Hazard Statements:

H302: Harmful if swallowed.[1]

H312: Harmful in contact with skin.[1]

H332: Harmful if inhaled.[1]

Precautionary Statements:

P261: Avoid breathing dust/fume/gas/mist/vapors/spray.[1][6]

P270: Do not eat, drink or smoke when using this product.[1][6]

P271: Use only outdoors or in a well-ventilated area.[1][6]

P280: Wear protective gloves/protective clothing/eye protection/face protection.[1][6]

P301+P317: IF SWALLOWED: Get medical help.[1][6]

P302+P352: IF ON SKIN: Wash with plenty of water.[1][6]

P304+P340: IF INHALED: Remove person to fresh air and keep comfortable for breathing.

[1][6]

P501: Dispose of contents/container to an approved waste disposal plant.[1][6][7]

Always consult the material safety data sheet (MSDS) provided by the supplier for complete

safety information.[4][6][7][8]

Experimental Protocols: Synthesis
One reported method for the synthesis of (3-fluoropyrid-2-yl)methanol starts from quinolinic

acid.[9] This process involves several key steps, including anhydrization, esterification,

amidation, fluoro-deamination, and reduction.

A Novel Synthetic Route for (3-fluoropyrid-2-yl)methanol
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This synthetic pathway provides a cost-effective method with a high yield and good quality for

industrial-scale production.[9]

Step 1: Anhydrization of Quinolinic Acid

Quinolinic acid and thionyl chloride are added to an organic solvent.

The mixture is heated to facilitate the reaction, yielding quinoline anhydride.[9]

Step 2: Esterification

The resulting quinoline anhydride is reacted with isopropanol.[9]

Step 3: Amidation and Rearrangement

2,3-pyridine dicarboxylic acid-2-isopropyl ester and triethylamine are dissolved in an

organic solvent.

Diphenylphosphoryl azide (DPPA) is added, and the mixture is heated under reflux.[9]

Step 4: Fluoro-deamination and Reduction

The intermediate from the previous step undergoes fluoro-deamination.

This is followed by the reduction of the ester group to yield the final product, (3-
fluoropyrid-2-yl)methanol.[9]
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Synthetic Pathway of (3-fluoropyrid-2-yl)methanol
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Synthetic Pathway

Applications in Drug Development
The introduction of a fluorine atom into a molecule can significantly alter its biological

properties, including metabolic stability and binding affinity. The 3-fluoropyridine moiety is a

common structural motif in medicinal chemistry.[10] (Pyridin-2-yl)methanol derivatives have

been investigated as antagonists for the transient receptor potential vanilloid 3 (TRPV3), which

is implicated in pain sensation and skin disorders.[11] The unique electronic properties of the

fluorinated pyridine ring make (3-fluoropyrid-2-yl)methanol a valuable precursor for the

synthesis of novel therapeutic agents.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact
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Phone: (601) 213-4426
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